Cas no 2029175-99-1 (2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide)

• Product Name: 2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide
• CAS No: 2029175-99-1
• MF: C₉H₇F₄NO
• MW: 221.151596307755
• CID: 4633813
• Update Time: 2025-11-01

2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide

• Inchi： 1S/C9H7F4NO/c1-14-8(15)6-3-2-5(4-7(6)10)9(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key： OLCDIAITVHRPNL-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C1=CC=C(C(F)(F)F)C=C1F

Additional information on 2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide

Introduction to 2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide (CAS No. 2029175-99-1)

2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 2029175-99-1, is a fluorinated benzamide derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The structural features of 2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide include a benzamide core substituted with a fluoro group at the 2-position, a methyl group at the N-position, and a trifluoromethyl group at the 4-position. These substituents contribute to its distinct chemical and biological profile, enhancing its potential as a lead compound in drug discovery. The presence of fluorine atoms is particularly noteworthy, as fluorine is known to modulate the metabolic stability, lipophilicity, and binding affinity of molecules, thereby influencing their pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve drug-like properties such as bioavailability, metabolic stability, and binding affinity. The introduction of fluorine atoms into organic molecules can lead to enhanced interactions with biological targets, often resulting in increased efficacy and reduced toxicity. 2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide exemplifies this trend, as its fluorinated structure suggests potential applications in the treatment of various diseases.

One of the most compelling aspects of 2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide is its potential role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in numerous diseases, including cancer. Fluorinated benzamides have shown promise as kinase inhibitors due to their ability to bind tightly to the active sites of these enzymes. The specific substitution pattern in 2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide may confer high selectivity for certain kinases, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated benzamides in oncology research. For instance, compounds with similar structural motifs have been investigated for their ability to inhibit tyrosine kinases, which are frequently overexpressed in cancer cells. The fluoro and trifluoromethyl groups in 2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide are expected to enhance its interactions with target proteins, potentially leading to more effective inhibition. Furthermore, the N-methyl group may contribute to metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis of 2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often poses challenges due to their high reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine into complex molecules with greater ease. Techniques such as nucleophilic aromatic substitution (SNAr) and metal-catalyzed cross-coupling reactions have been particularly useful in constructing fluorinated benzamides like this one.

Once synthesized, 2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide can be subjected to various biological assays to evaluate its activity against relevant targets. High-throughput screening (HTS) platforms are commonly used to identify compounds with promising biological properties rapidly. If initial results are encouraging, further characterization using techniques such as X-ray crystallography can provide insights into its mechanism of action by elucidating its interactions with biological targets.

The pharmacokinetic profile of 2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide is another critical aspect that needs to be evaluated. Factors such as solubility, permeability, and metabolic stability determine how well a drug will be absorbed, distributed, metabolized, and excreted by the body. Fluorinated compounds often exhibit favorable pharmacokinetic properties due to modifications introduced by fluorine atoms. However, it is essential to balance these benefits with potential side effects associated with prolonged exposure.

In conclusion,2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide (CAS No. 2029175-99-1) represents a promising lead compound for drug discovery efforts aimed at developing novel therapeutic agents. Its unique structural features and potential applications in oncology make it an attractive candidate for further research. As our understanding of fluorinated compounds continues to grow,2-Fluoro-N-methyl-4-(trifluoromethyl)-benzamide may play a significant role in shaping future treatments for various diseases.